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Compound Name: Phospholipid PL1

Cat. No.: B11933073 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Liposomes are spherical vesicles composed of one or more phospholipid bilayers,

which have been extensively utilized as versatile drug delivery systems.[1][2][3] Their structure

allows for the encapsulation of both hydrophilic drugs within the aqueous core and hydrophobic

drugs within the lipid bilayer.[4][5] This unique capability, combined with their biocompatibility

and biodegradability, makes them highly attractive for improving the therapeutic index of

various drugs. Liposomal formulations can enhance drug solubility, protect drugs from

degradation, prolong circulation half-life, and facilitate targeted delivery to specific tissues,

thereby increasing efficacy while reducing systemic toxicity. Since the approval of the first

liposomal drug, Doxil®, in 1995, numerous liposomal products have entered the market for a

range of applications, including cancer therapy, antifungal treatments, and vaccines.

Visualizing the Liposome Structure
Liposomes are fundamentally composed of phospholipids and often include cholesterol to

modulate membrane fluidity and stability. Their amphiphilic nature allows them to encapsulate a

wide variety of therapeutic agents.
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Liposome Structure
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1. Lipid Dissolution

2. Solvent Evaporation
(Thin Film Formation)

Dissolve lipids (e.g., DSPC, Cholesterol)
in organic solvent (e.g., Chloroform)

3. Vacuum Drying

Use rotary evaporator
to form a thin lipid film

4. Hydration

Remove residual solvent
under vacuum overnight

5. Sizing
(Sonication/Extrusion)

Add aqueous buffer (containing hydrophilic drug)
and hydrate above lipid Tc

Final Liposome Suspension

Homogenize vesicle size
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Liposome Suspension
(Encapsulated + Free Drug)

1. Separation of Free Drug

Use size exclusion chromatography,
dialysis, or centrifugation

2a. Quantify Total Drug

Lyse liposomes with solvent
(e.g., Triton X-100, Methanol)

2b. Quantify Free Drug

Analyze the filtrate/dialysate

3. Calculate EE%

EE% Result

EE% = [(Total Drug - Free Drug) / Total Drug] x 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11933073#application-of-liposomes-in-drug-delivery-
systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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